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Compound of Interest

Compound Name: Fmoc-Val-OH-1-13C

Cat. No.: B1611944

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and weight of the
isotopically labeled amino acid derivative, Fmoc-Val-OH-1-13C. This compound is a variant of
Fmoc-L-valine, where the carboxylic acid carbon is replaced with a Carbon-13 (*3C) isotope.
Such labeled compounds are invaluable in various research applications, including metabolic
studies, protein structure analysis using NMR spectroscopy, and as internal standards in mass
spectrometry-based quantification.

Molecular Identity

Fmoc-Val-OH, or N-(9-Fluorenylmethoxycarbonyl)-L-valine, is a standard reagent used in solid-
phase peptide synthesis.[1] The "-1-13C" designation specifies that the carbon atom at the C1
position (the carboxyl carbon) of the valine residue is a 13C isotope.

o Standard Compound: Fmoc-Val-OH[2][3]
« |sotopically Labeled Compound: Fmoc-Val-OH-1-13C
e CAS Number (Unlabeled): 68858-20-8[1][2]

Data Presentation: Molecular Formula and Weight

The incorporation of a 13C isotope alters the molecular weight of the compound without
changing its chemical formula. The table below summarizes these key quantitative data. The
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molecular weight of the labeled compound is calculated by taking the standard molecular
weight of Fmoc-Val-OH, subtracting the standard atomic weight of carbon, and adding the

atomic mass of the 13C isotope.

Fmoc-Val-OH-1-3C

Property Fmoc-Val-OH (Unlabeled)

(Labeled)
Molecular Formula C20H21NO4[1][2][3] C20H21NO4
Isotopic Formula Not Applicable [13C]C19H21NO4
Average Molecular Weight (

339.39[1][2][3][4][5] 340.38

g/mol)
Monoisotopic Mass (Da) 339.1471 340.1504

Methodology for Molecular Weight Calculation

1. Average Molecular Weight Calculation:

The average molecular weight of Fmoc-Val-OH-1-13C is determined based on the weighted
average of the atomic masses of its constituent elements, accounting for natural isotopic
abundance for all atoms except for the specified 13C-labeled position.

e Standard Atomic Weights Used:

o

Carbon (C): ~12.011 u[6][7]

o

Hydrogen (H): ~1.008 u[8][9]

[¢]

Nitrogen (N): ~14.007 u[10][11]

[¢]

Oxygen (O): ~15.999 u[12][13]

o

Carbon-13 (:*C): 13.00335 u[14][15]

e Calculation:
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o MW (Fmoc-Val-OH) = (20 x 12.011) + (21 x 1.008) + (1 x 14.007) + (4 x 15.999) = 339.39
g/mol

o MW (Fmoc-Val-OH-1-13C) = MW (Fmoc-Val-OH) - AW (C) + AW (*3C)
o MW (Fmoc-Val-OH-1-13C) = 339.39 - 12.011 + 13.00335 = 340.38 g/mol
2. Monoisotopic Mass Calculation:

The monoisotopic mass is calculated using the mass of the most abundant isotope for each
element, with the exception of the labeled position.

» [sotopic Masses Used:
o 12C: 12.00000 u[16]
o 1H:1.00783 u[17][18]
o 14N: 14.00307 u[19][20]
o 160: 15.99491 u[21][22]
o 13C: 13.00335 u[14][23]
 Calculation:

o MM (Fmoc-Val-OH) = (20 x 12.00000) + (21 x 1.00783) + (1 x 14.00307) + (4 x 15.99491)
=~ 339.1471 Da

o MM (Fmoc-Val-OH-1-3C) = (19 x 12.00000) + (1 x 13.00335) + (21 x 1.00783) + (1 x
14.00307) + (4 x 15.99491) = 340.1504 Da

Visualization of Isotopic Labeling

The following diagram illustrates the relationship between the standard Fmoc-Val-OH and its
13C-labeled derivative, highlighting the specific isotopic substitution.
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Isotopic Substitution .
Molecular Formula: C20H21NOa4 Molecular Formula: C20H21NOa4 Avg. Molecular Weight: 339.39 g/mol
‘%ass Shift (+1.003 Da)

(Avg. Molecular Weight: 340.38 g/moD

Click to download full resolution via product page

Isotopic relationship between Fmoc-Val-OH and its 13C labeled form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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